Cas no 143626-99-7 (Disiloxane, 1,1,3,3-tetramethoxy-)

• Product Name: Disiloxane, 1,1,3,3-tetramethoxy-
• CAS No: 143626-99-7
• MF: C₄H₁₄O₅Si₂
• MW: 198.321963787079
• CID: 1313644
• PubChem ID: 71345140
• Update Time: 2025-04-20

Disiloxane, 1,1,3,3-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• Disiloxane, 1,1,3,3-tetramethoxy-
• dimethoxysilyloxy(dimethoxy)silane
• 143626-99-7
• 1,1,3,3-Tetramethoxydisiloxane
• DTXSID70771457

• Inchi： 1S/C4H14O5Si2/c1-5-10(6-2)9-11(7-3)8-4/h10-11H,1-4H3
• InChI Key： SJOQBSFUFYWLDC-UHFFFAOYSA-N
• SMILES： [SiH](OC)(OC)O[SiH](OC)OC

Computed Properties

• Exact Mass: 198.03792
• Monoisotopic Mass: 198.03797661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.15
• LogP: -0.97700